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Compound of Interest |

Compound Name: 1-Chloro-5-iodonaphthalene
CAS No.: 159334-77-7
Cat. No.: B599445
Get Quote
. J

1-Chloro-5-iodonaphthalene is a halogenated aromatic compound built on a naphthalene
scaffold. Its significance in advanced organic synthesis stems not just from the naphthalene
core, a common motif in pharmaceuticals and materials, but from the specific nature and
placement of its halogen substituents. The presence of both chlorine and iodine on the same
aromatic ring offers a powerful tool for sequential, site-selective chemical modifications.

The differential reactivity of the carbon-iodine (C-1) and carbon-chlorine (C-ClI) bonds,
especially in transition metal-catalyzed cross-coupling reactions, allows this molecule to serve
as a versatile and programmable building block. This guide will iluminate how 1-Chloro-5-
iodonaphthalene can be employed to construct complex, non-symmetrical molecular
architectures, a critical capability in the discovery of new therapeutic agents and functional
materials.

Physicochemical and Spectroscopic Profile

While extensive experimental data for this specific compound is not broadly published, we can
predict its key properties based on the well-understood characteristics of its parent structures,
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1-chloronaphthalene and 1-iodonaphthalene.[1][2] For any researcher synthesizing this

compound, the following predicted data serves as a benchmark for structural verification.

Property Value / Prediction Source / Justification
Chemical Supplier
CAS Number 159334-77-7
Databases|[3][4]
Molecular Formula C10HeClI Based on structure[3][4]
Molecular Weight 288.51 g/mol Calculated from formula[3][4]

Predicted to be a colorless to
Appearance light yellow oil or low-melting

solid

Based on related

halonaphthalenes[1][2]

Insoluble in water; soluble in
Solubility common organic solvents
(e.g., THF, DCM, Toluene)

Standard for nonpolar aromatic

compounds

Structural Diagram
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( 1-Chloro-5-iodonaphthalene )

elective C-I Activation

Suzuki Coupling
(Ar-B(OH)2, Pd(PPh3)4, K2CO3)

'

Intermediate:
1-Chloro-5-arylnaphthalene

-Cl Activation

Buchwald-Hartwig Amination
(R2NH, Pd2(dba)3/XPhos, NaOtBu)

Final Product:
1-(Dialkylamino)-5-arylnaphthalene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-Chloronaphthalene - Wikipedia [en.wikipedia.org]
o 2. 1-R1Z5 97% | Sigma-Aldrich [sigmaaldrich.com]
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e 3. 1-chloro-5-iodonaphthalene - CAS:159334-77-7 - Abovchem [abovchem.com]
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o To cite this document: BenchChem. [Introduction: The Strategic Value of a Disubstituted
Naphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b599445/docs#introduction-the-strategic-value-of-a-
disubstituted-naphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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